Cas no 549494-75-9 (Benzaldehyde, 2,2'-thiobis-)

Benzaldehyde, 2,2'-thiobis- structure
Benzaldehyde, 2,2'-thiobis- structure
Product Name:Benzaldehyde, 2,2'-thiobis-
CAS No:549494-75-9
MF:C14H10O2S
MW:242.293002605438
CID:353244
PubChem ID:11447873
Update Time:2025-04-19

Benzaldehyde, 2,2'-thiobis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,2'-thiobis-
    • 2-(2-formylphenyl)sulfanylbenzaldehyde
    • 549494-75-9
    • DTXSID30466211
    • Inchi: 1S/C14H10O2S/c15-9-11-5-1-3-7-13(11)17-14-8-4-2-6-12(14)10-16/h1-10H
    • InChI Key: DGXNWHMVBILLSQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C=O)C1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 242.0402
  • Monoisotopic Mass: 242.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.14
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